Cas no 2649053-30-3 (3-(2-isocyanatopropan-2-yl)imidazo1,2-apyridine)
3-(2-isocyanatopropan-2-yl)imidazo1,2-apyridine Chemical and Physical Properties
Names and Identifiers
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- 3-(2-isocyanatopropan-2-yl)imidazo1,2-apyridine
- 3-(2-isocyanatopropan-2-yl)imidazo[1,2-a]pyridine
- EN300-1770743
- 2649053-30-3
-
- Inchi: 1S/C11H11N3O/c1-11(2,13-8-15)9-7-12-10-5-3-4-6-14(9)10/h3-7H,1-2H3
- InChI Key: NNANETQHNUOAMV-UHFFFAOYSA-N
- SMILES: O=C=NC(C)(C)C1=CN=C2C=CC=CN12
Computed Properties
- Exact Mass: 201.090211983g/mol
- Monoisotopic Mass: 201.090211983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 284
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 46.7Ų
3-(2-isocyanatopropan-2-yl)imidazo1,2-apyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1770743-0.05g |
3-(2-isocyanatopropan-2-yl)imidazo[1,2-a]pyridine |
2649053-30-3 | 0.05g |
$1080.0 | 2023-09-20 | ||
| Enamine | EN300-1770743-0.1g |
3-(2-isocyanatopropan-2-yl)imidazo[1,2-a]pyridine |
2649053-30-3 | 0.1g |
$1131.0 | 2023-09-20 | ||
| Enamine | EN300-1770743-0.25g |
3-(2-isocyanatopropan-2-yl)imidazo[1,2-a]pyridine |
2649053-30-3 | 0.25g |
$1183.0 | 2023-09-20 | ||
| Enamine | EN300-1770743-0.5g |
3-(2-isocyanatopropan-2-yl)imidazo[1,2-a]pyridine |
2649053-30-3 | 0.5g |
$1234.0 | 2023-09-20 | ||
| Enamine | EN300-1770743-1.0g |
3-(2-isocyanatopropan-2-yl)imidazo[1,2-a]pyridine |
2649053-30-3 | 1g |
$1286.0 | 2023-06-03 | ||
| Enamine | EN300-1770743-2.5g |
3-(2-isocyanatopropan-2-yl)imidazo[1,2-a]pyridine |
2649053-30-3 | 2.5g |
$2520.0 | 2023-09-20 | ||
| Enamine | EN300-1770743-5.0g |
3-(2-isocyanatopropan-2-yl)imidazo[1,2-a]pyridine |
2649053-30-3 | 5g |
$3728.0 | 2023-06-03 | ||
| Enamine | EN300-1770743-10.0g |
3-(2-isocyanatopropan-2-yl)imidazo[1,2-a]pyridine |
2649053-30-3 | 10g |
$5528.0 | 2023-06-03 | ||
| Enamine | EN300-1770743-1g |
3-(2-isocyanatopropan-2-yl)imidazo[1,2-a]pyridine |
2649053-30-3 | 1g |
$1286.0 | 2023-09-20 | ||
| Enamine | EN300-1770743-5g |
3-(2-isocyanatopropan-2-yl)imidazo[1,2-a]pyridine |
2649053-30-3 | 5g |
$3728.0 | 2023-09-20 |
3-(2-isocyanatopropan-2-yl)imidazo1,2-apyridine Related Literature
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Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
Additional information on 3-(2-isocyanatopropan-2-yl)imidazo1,2-apyridine
Exploring the Versatile Applications of 3-(2-isocyanatopropan-2-yl)imidazo[1,2-a]pyridine (CAS No. 2649053-30-3) in Modern Chemistry
The compound 3-(2-isocyanatopropan-2-yl)imidazo[1,2-a]pyridine (CAS No. 2649053-30-3) has garnered significant attention in the field of organic chemistry due to its unique structural properties and broad applicability. This heterocyclic molecule combines an imidazo[1,2-a]pyridine core with an isocyanate functional group, making it a valuable intermediate in pharmaceutical and material science research. Its CAS number 2649053-30-3 is frequently searched in academic and industrial databases, reflecting its growing importance.
One of the key reasons for the popularity of 3-(2-isocyanatopropan-2-yl)imidazo[1,2-a]pyridine is its role in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential in designing small-molecule inhibitors and kinase-targeting drugs, which are hot topics in cancer therapy and neurodegenerative disease research. The compound's imidazo[1,2-a]pyridine scaffold is known for its ability to interact with biological targets, while the isocyanate group offers reactivity for further derivatization.
In material science, CAS 2649053-30-3 is being investigated for its utility in creating advanced polymeric materials and coatings. The isocyanate functionality allows for cross-linking reactions, enabling the development of high-performance materials with tailored properties. This aligns with the current trend toward sustainable chemistry and green materials, as researchers seek eco-friendly alternatives to traditional synthetic routes.
The synthesis and characterization of 3-(2-isocyanatopropan-2-yl)imidazo[1,2-a]pyridine have been the subject of numerous studies. Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are commonly employed to confirm its structure and purity. These methods are critical for ensuring the compound's suitability in high-value applications, a point often emphasized in quality control discussions within the chemical industry.
Another area of interest is the compound's potential in catalysis and ligand design. Its heterocyclic framework can coordinate with metal centers, making it a candidate for developing novel transition metal catalysts. This application is particularly relevant in the context of asymmetric synthesis, a field that has seen exponential growth due to the demand for enantioselective transformations in drug manufacturing.
From a commercial perspective, 2649053-30-3 is gaining traction as a building block for specialty chemicals. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of research institutions and pharmaceutical companies. Its versatility and reactivity make it a sought-after item in the fine chemicals market, where precision and reliability are paramount.
Looking ahead, the future of 3-(2-isocyanatopropan-2-yl)imidazo[1,2-a]pyridine appears promising. With ongoing advancements in computational chemistry and AI-driven drug discovery, researchers can now predict and optimize its properties more efficiently. This synergy between experimental and theoretical approaches is likely to unlock new applications, further solidifying its position as a cornerstone in modern synthetic chemistry.
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